Cas no 152007-80-2 (3-Azatricyclo[3.2.2.01,5]nonane(9CI))

3-Azatricyclo[3.2.2.01,5]nonane(9CI) structure
152007-80-2 structure
Product Name:3-Azatricyclo[3.2.2.01,5]nonane(9CI)
CAS No:152007-80-2
MF:C8H13N
MW:123.195522069931
CID:99372
PubChem ID:45092446
Update Time:2025-04-18

3-Azatricyclo[3.2.2.01,5]nonane(9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Azatricyclo[3.2.2.01,5]nonane(9CI)
    • 3-Azatricyclo[3.2.2.0~1,5~]nonane
    • DTXSID80666961
    • 152007-80-2
    • Inchi: 1S/C8H13N/c1-2-8-4-3-7(1,8)5-9-6-8/h9H,1-6H2
    • InChI Key: PBLZGLDFYOOGJJ-UHFFFAOYSA-N
    • SMILES: N1CC23CCC2(C1)CC3

Computed Properties

  • Exact Mass: 123.10489
  • Monoisotopic Mass: 123.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
  • XLogP3: 0.8

Experimental Properties

  • PSA: 12.03
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